3,4-Dimethoxy-2-nitrobenzoic acid
Overview
Description
3,4-Dimethoxy-2-nitrobenzoic acid is a chemical compound with the CAS Number 79025-28-8 . It has a molecular weight of 227.17 . The IUPAC name for this compound is 3,4-dimethoxy-2-nitrobenzoic acid .
Molecular Structure Analysis
The InChI code for 3,4-Dimethoxy-2-nitrobenzoic acid is1S/C9H9NO6/c1-15-6-4-3-5 (9 (11)12)7 (10 (13)14)8 (6)16-2/h3-4H,1-2H3, (H,11,12) . The InChI key is QZYYEGRMWJAHBY-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
3,4-Dimethoxy-2-nitrobenzoic acid is a solid . It should be stored in a sealed container in a dry environment at 2-8°C . .Scientific Research Applications
Chemical Properties
“3,4-Dimethoxy-2-nitrobenzoic acid” is a nitroaromatic compound . It has a CAS Number of 79025-28-8 and a molecular weight of 227.17 .
Synthesis of Derivatives
This compound is used in the synthesis of various derivatives. For instance, it has been used in the synthesis of 4,5-dimethoxy-2-nitrobenzamide and 6,7-dimethoxyquinazoline derivatives .
Free Radical Scavenging
In a preliminary report, a total of 14 derivatives of 4,5-dimethoxy-2-nitrobenzohydrazide plus 1-(1-benzylpiperidin-4-yl)ethan-1-one were synthesized and screened, in silico and in vitro, for their ability to scavenge free radicals .
Inhibition of Acetylcholinesterase (AChE)/Butyrylcholinesterase (BuChE) Enzymes
The same derivatives mentioned above were also screened for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes . These enzymes are important targets in the treatment of Alzheimer’s disease.
Safety Information
The safety information for this compound includes hazard statements H302 and precautionary statements P280, P305, P351, P338 .
Availability and Purchase
“3,4-Dimethoxy-2-nitrobenzoic acid” is available for purchase from various chemical suppliers, including MilliporeSigma and Fisher Scientific .
Safety and Hazards
Mechanism of Action
Target of Action
Nitro compounds, in general, have been known to interact with various biological targets .
Mode of Action
Nitro compounds, such as 3,4-Dimethoxy-2-nitrobenzoic acid, typically undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to various changes in the compound and its targets.
Biochemical Pathways
Nitro compounds are known to participate in various biochemical processes .
Result of Action
It’s worth noting that nitro compounds can have various effects at the molecular and cellular level .
properties
IUPAC Name |
3,4-dimethoxy-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO6/c1-15-6-4-3-5(9(11)12)7(10(13)14)8(6)16-2/h3-4H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZYYEGRMWJAHBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C(=O)O)[N+](=O)[O-])OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30361378 |
Source
|
| Record name | 3,4-dimethoxy-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30361378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethoxy-2-nitrobenzoic acid | |
CAS RN |
79025-28-8 |
Source
|
| Record name | 3,4-dimethoxy-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30361378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(2-Chloro-6-fluorobenzyl)piperazino]propylamine](/img/structure/B1585946.png)
